6-(1H-Pyrrol-1-yl)hexan-1-ol

• CAS No.: 96625-74-0
• Molecular Formula: C10H17NO
• Molecular Weight: 167.25 g/mol
• IUPAC Name: 6-pyrrol-1-ylhexan-1-ol
• InChI: InChI=1S/C10H17NO/c12-10-6-2-1-3-7-11-8-4-5-9-11/h4-5,8-9,12H,1-3,6-7,10H2
• InChI Key: KUKMFTBQDUOSFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=C1)CCCCCCO

Description

6-(1H-Pyrrol-1-yl)hexan-1-ol is a synthetic organic compound featuring a pyrrole ring linked to a six-carbon aliphatic chain terminated by a hydroxyl group. Its molecular formula is C₁₀H₁₇NO, with a molecular weight of 167.25 g/mol. The pyrrole moiety imparts aromaticity and electron-rich characteristics, while the hexanol chain contributes hydrophobicity and structural flexibility.

This compound is primarily utilized in materials science, particularly in the synthesis of electrochromic polymers and conductive copolymers. For example, it has been employed as a monomer in electropolymerization processes to create thiophene-pyrrole-thiophene (TPT) derivatives with tunable electrochromic properties . Additionally, its derivatives are used in hydrophobic coatings for textiles via plasma-induced polymerization .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

The following table summarizes key differences between 6-(1H-Pyrrol-1-yl)hexan-1-ol and analogous compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Key Properties/Applications	References
6-(1H-Pyrrol-1-yl)hexan-1-ol	C₁₀H₁₇NO	167.25	Pyrrole, hydroxyl	Electrochromic polymers, coatings
1,6-di(1H-Pyrrol-1-yl)hexane	C₁₄H₂₀N₂	216.33	Two pyrrole groups	Hydrophobic textile coatings
6-(Pyrrolidin-1-yl)hexan-1-amine	C₁₀H₂₂N₂	170.30	Pyrrolidine (saturated), amine	Potential monomer for drug synthesis
6-(1H-Pyrrol-1-yl)-2H-1,4-benzoxazin-3(4H)-one	C₁₂H₁₀N₂O₂	214.22	Pyrrole, benzoxazinone	Pharmaceutical intermediates
6-Sulfanylhexan-1-ol	C₆H₁₄OS	134.24	Thiol, hydroxyl	Reactive thiol-based polymers
6-(Benzyloxy)hexan-1-ol	C₁₃H₂₀O₂	208.30	Benzyl ether, hydroxyl	Intermediate in organic synthesis

Key Comparative Insights

Aromaticity vs. Saturation

• 6-(1H-Pyrrol-1-yl)hexan-1-ol contains an aromatic pyrrole ring, enabling π-conjugation in polymers, which enhances electrical conductivity in electrochromic materials .
• In contrast, 6-(pyrrolidin-1-yl)hexan-1-amine has a saturated pyrrolidine ring, reducing aromaticity but increasing flexibility. This makes it more suitable for applications requiring conformational adaptability, such as drug delivery systems .

Hydrophobicity and Solubility

• The di-substituted 1,6-di(1H-Pyrrol-1-yl)hexane exhibits higher hydrophobicity due to its dual pyrrole groups, making it effective in water-resistant coatings .
• 6-Sulfanylhexan-1-ol , with a polar thiol group, shows greater solubility in aqueous environments but lower stability due to oxidation risks .